Cas no 1161362-03-3 (1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene)

• Product Name: 1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene
• CAS No: 1161362-03-3
• MF: C₈H₄F₆
• MW: 214.107783317566
• MDL: MFCD14698651
• CID: 1073747
• PubChem ID: 46311776
• Update Time: 2025-08-05

1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene
• MFCD14698651
• 1161362-03-3
• CS-0452025
• AT35171
• SCHEMBL2183595
• AKOS005258287
• SY265855
• DTXSID50673324

• MDL： MFCD14698651
• Inchi： 1S/C8H4F6/c9-6-2-4(7(10)11)1-5(3-6)8(12,13)14/h1-3,7H
• InChI Key： QYWZRCBENSWULV-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(F)F)C=1)F)(F)F

Computed Properties

• Exact Mass: 214.02171910g/mol
• Monoisotopic Mass: 214.02171910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene

Introduction to 1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene (CAS No. 1161362-03-3)

1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene, identified by its CAS number 1161362-03-3, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. The unique structural features of this molecule, particularly the presence of multiple fluorine atoms at specific positions, make it a valuable scaffold for developing novel bioactive agents. This compound belongs to a class of molecules that exhibit promising properties in modulating biological pathways, making it a subject of intense study in medicinal chemistry.

The molecular structure of 1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene consists of a benzene ring substituted with three fluorine atoms. The positions of these fluorine atoms are crucial in determining the compound's reactivity and biological activity. Specifically, the difluoromethyl group at the 1-position and the trifluoromethyl group at the 5-position contribute to the molecule's overall stability and electronic properties. These substituents also influence the compound's interaction with biological targets, such as enzymes and receptors, by affecting its lipophilicity and electronic distribution.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability compared to their non-fluorinated counterparts. The introduction of fluorine atoms into aromatic rings can lead to significant changes in the compound's pharmacokinetic properties, making them attractive for drug development. For instance, the presence of fluorine atoms can prevent rapid degradation by metabolic enzymes, thereby extending the half-life of the drug in vivo.

One of the most compelling aspects of 1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene is its potential as a building block for more complex molecules. Medicinal chemists often use such scaffolds to design novel compounds with tailored biological activities. The fluoro-substituted benzene ring can serve as a core structure around which other functional groups are appended to modulate specific interactions with biological targets. This flexibility makes it an invaluable tool in the pursuit of new therapeutic agents.

Recent studies have demonstrated the utility of 1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene in the development of inhibitors for various enzymes implicated in human diseases. For example, researchers have explored its potential as a lead compound for inhibiting kinases, which are often overactive in cancer cells. The electron-withdrawing nature of the fluoro-substituents enhances the compound's ability to interact with the active sites of these enzymes, potentially leading to more effective inhibition.

The synthesis of 1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions followed by cross-coupling or nucleophilic substitution steps to introduce the desired fluorine atoms at specific positions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective substitutions on the aromatic ring.

The spectroscopic properties of 1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene are also well-documented, providing valuable information for structural elucidation and quality control purposes. Nuclear magnetic resonance (NMR) spectroscopy, particularly 19F NMR, is particularly useful for confirming the presence and environment of fluorine atoms in the molecule. Infrared (IR) spectroscopy and mass spectrometry (MS) further complement these analyses by providing additional structural information.

In conclusion, 1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene (CAS No. 1161362-03-3) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for further development into novel bioactive agents. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in drug discovery and development efforts worldwide.